3-Amino-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 3-amino-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol
• InChI: InChI=1S/C12H17NO2/c1-8-3-4-9(5-11(8)15-2)12(13)6-10(14)7-12/h3-5,10,14H,6-7,13H2,1-2H3
• InChI Key: JOCMZLRYFORDMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2(CC(C2)O)N)OC

Description

3-Amino-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol (CAS: 1482040-16-3) is a cyclobutanol derivative featuring a substituted phenyl ring at the 3-position of the cyclobutane core. The molecule contains a methoxy group at the 3-position and a methyl group at the 4-position of the phenyl ring, along with an amino group adjacent to the hydroxyl group on the cyclobutane ring. Its molecular formula is C₁₂H₁₇NO₂, with an average molecular mass of 207.27 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 3-methoxy-4-methylbenzaldehyde with a suitable amine to form an intermediate Schiff base, which is then subjected to cyclization using a cyclobutanone derivative . The reaction conditions often require the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high purity.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

3-Amino-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The amino and methoxy groups can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) and hydrochloric acid (HCl).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

3-Amino-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for synthesizing complex organic molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Amino-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol involves its interaction with specific molecular targets and pathways. The compound’s amino and methoxy groups play a crucial role in its binding affinity and reactivity with various enzymes and receptors. These interactions can modulate biochemical pathways, leading to potential therapeutic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Variations

The following table highlights key structural analogs of 3-Amino-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol and their distinguishing features:

Compound Name	Substituents on Phenyl Ring	Functional Groups on Cyclobutane	Molecular Formula	Molecular Mass (g/mol)	Key References
3-Amino-3-(4-methoxyphenyl)cyclobutanol	4-methoxy	-NH₂, -OH	C₁₁H₁₅NO₂	193.25
3-(Aminomethyl)-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol	3-methoxy, 4-methyl	-CH₂NH₂, -OH	C₁₃H₁₉NO₂	221.30
3-Amino-3-(3-fluoro-4-methoxyphenyl)cyclobutan-1-ol	3-fluoro, 4-methoxy	-NH₂, -OH	C₁₁H₁₃FNO₂	210.23
3-Amino-3-(3-bromo-4-fluorophenyl)cyclobutan-1-ol	3-bromo, 4-fluoro	-NH₂, -OH	C₁₀H₁₀BrFNO	274.10

Key Observations :

• Substituent Position and Polarity: The target compound’s 3-methoxy-4-methylphenyl group introduces steric bulk and moderate polarity compared to simpler analogs like 3-Amino-3-(4-methoxyphenyl)cyclobutanol . The methyl group enhances lipophilicity, which may influence membrane permeability in biological systems.
• Halogenated Derivatives : Bromo- and fluoro-substituted analogs (e.g., 3-bromo-4-fluoro) exhibit distinct electronic effects, with fluorine increasing electronegativity and bromine adding steric hindrance, which could modulate reactivity in cross-coupling reactions .

Yield Comparison :

Spectroscopic and Physicochemical Properties

NMR Spectral Analysis

highlights the use of NMR to differentiate analogs based on substituent-induced chemical shift changes. For example:

• Region-Specific Shifts: In 3-Amino-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol, the methyl group at the phenyl 4-position would deshield nearby protons, causing upfield or downfield shifts distinct from the 4-methoxy analog .
• Amino Group Effects: The -NH₂ group’s electron-donating nature alters the cyclobutane ring’s electronic environment, detectable via ^13C NMR .

Physicochemical Properties

• Lipophilicity : The 3-methoxy-4-methylphenyl group increases logP compared to the 4-methoxy analog, enhancing lipid solubility .
• Acid-Base Behavior: The amino group (pKa ~9–10) and hydroxyl group (pKa ~12–13) contribute to pH-dependent solubility, critical for formulation .

Biological Activity

3-Amino-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol is a cyclobutane derivative characterized by its unique structural features, including an amino group and a methoxy-substituted phenyl moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, which include interactions with various biomolecules and possible therapeutic applications.

Chemical Structure and Properties

The molecular formula of 3-Amino-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol is C$_{12}$H$_{17}$NO$_2$, with a molecular weight of approximately 207.27 g/mol. The structural composition includes:

• Cyclobutane Ring : A four-membered carbon ring that provides distinct chemical properties.
• Amino Group : Contributes to the compound's reactivity and potential biological interactions.
• Methoxy Group : Enhances lipophilicity and may influence the compound's binding affinity to biological targets.

Synthesis

The synthesis of 3-Amino-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes:

• Formation of Cyclobutane : Using starting materials that contain the necessary functional groups.
• Functionalization : Introducing the amino and methoxy groups through specific chemical reactions.

This synthetic route allows for the creation of the desired cyclobutane structure while maintaining the integrity of the functional groups.

Pharmacological Potential

Research indicates that compounds with similar structural features to 3-Amino-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol exhibit a range of pharmacological effects, including:

• Anti-inflammatory Properties : Some derivatives have shown potential in modulating inflammatory pathways.
• Analgesic Effects : Similar compounds have been investigated for their pain-relieving properties.

The presence of both an amino group and a methoxy group is believed to enhance the compound's ability to interact with biological receptors and enzymes, potentially leading to therapeutic effects .

Cytotoxicity Studies

Preliminary studies have explored the cytotoxic effects of 3-Amino-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol against various cancer cell lines. While specific IC50 values for this compound are not extensively documented, related compounds have demonstrated significant cytotoxicity in vitro. For instance, derivatives with similar structures have shown IC50 values in the low micromolar range against human cancer cell lines such as A549 (lung cancer) and T47-D (breast cancer) .

Table 1: Comparative Cytotoxicity Data of Related Compounds

Compound Name	Cell Line	IC50 (µM)	Notes
Compound A	A549	10.20	Significant cytotoxicity
Compound B	T47-D	1.33	Highly potent
3-Amino-C	Various	TBD	Further studies needed

The mechanism by which 3-Amino-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol exerts its biological effects is likely multifaceted:

• Enzyme Interaction : The amino and methoxy groups may facilitate binding to specific enzymes, altering their activity.
• Receptor Modulation : The compound may interact with various receptors, influencing signaling pathways involved in inflammation and pain perception.

Case Studies and Research Findings

Recent studies have highlighted the importance of structure-activity relationships (SAR) in understanding the biological activity of cyclobutane derivatives. For example, modifications to the phenyl ring or variations in functional groups can significantly impact both reactivity and biological efficacy .

Notable Research Findings

• Cytotoxicity Profiles : In vitro assays reveal that similar cyclobutane derivatives can inhibit cell proliferation effectively, suggesting potential for drug development.
• Biological Interactions : Investigations into how these compounds interact with biomolecules are ongoing, with promising results indicating their role as potential therapeutic agents.

Q & A

Q. What are the established synthetic routes for 3-Amino-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol, and how do reaction conditions influence yield?

Methodological Answer: Two primary strategies are documented:

• Reductive Amination : Reacting a cyclobutanone precursor (e.g., 3-(3-methoxy-4-methylphenyl)cyclobutan-1-one) with ammonia or an amine source under reducing conditions. Sodium borohydride (NaBH₄) in ethanol or tetrahydrofuran (THF) at 0–25°C achieves moderate yields (~40–60%) .
• Nitro Group Reduction : Starting from a nitro-substituted cyclobutane intermediate, catalytic hydrogenation (Pd/C, H₂, 1–3 atm) in ethanol at 50°C reduces the nitro group to an amine. Yields range from 50–70%, with potential side reactions (e.g., over-reduction) requiring careful monitoring .

Q. Key Variables :

Parameter	Reductive Amination	Nitro Reduction
Temperature	0–25°C	50°C
Catalyst/Reagent	NaBH₄	Pd/C, H₂
Solvent	Ethanol/THF	Ethanol
Typical Yield	40–60%	50–70%

Q. How is the stereochemistry of the cyclobutane ring and amino-hydroxyl groups characterized?

Methodological Answer:

• NMR Spectroscopy : 1D $^1$H and $^13$C NMR identify substituent positions. 2D techniques (COSY, NOESY) resolve stereochemical relationships. For example, NOESY cross-peaks between the amino group and methoxy substituent confirm relative configuration .
• X-ray Crystallography : Single-crystal analysis provides absolute stereochemistry. Crystallization in ethyl acetate/hexane mixtures (1:3) at 4°C is typical .

Q. What analytical techniques are critical for purity assessment?

Methodological Answer:

• HPLC-MS : Reverse-phase C18 columns (acetonitrile/water + 0.1% formic acid) quantify purity (>95%) and detect byproducts (e.g., deaminated derivatives).
• Melting Point Analysis : Sharp melting points (e.g., 145–147°C) indicate crystalline homogeneity .

Advanced Research Questions

Q. How can competing side reactions (e.g., ring-opening or epimerization) be minimized during synthesis?

Methodological Answer:

• Solvent Optimization : Polar aprotic solvents (e.g., DMF) stabilize transition states in cyclization steps, reducing ring strain-induced side reactions.
• Low-Temperature Control : Maintaining reactions below 30°C prevents thermal epimerization of the cyclobutane ring .
• Additives : Triethylamine (TEA) or molecular sieves absorb moisture, mitigating hydrolysis of intermediates .

Q. What computational tools predict the compound’s reactivity in novel reaction environments?

Methodological Answer:

• Density Functional Theory (DFT) : Models transition states for cyclobutane ring-opening reactions. For example, B3LYP/6-31G* calculations predict activation energies for nucleophilic attacks on the amino group .
• Molecular Dynamics (MD) : Simulates solvent effects on stereochemical stability, guiding solvent selection for syntheses .

Q. How do steric and electronic effects of the 3-methoxy-4-methylphenyl group influence regioselectivity in derivatization reactions?

Methodological Answer:

• Steric Effects : The methyl group at the 4-position hinders electrophilic substitution at the para position, directing reactions (e.g., acylation) to the ortho position.
• Electronic Effects : The methoxy group’s electron-donating nature activates the phenyl ring for nitration at the 5-position, confirmed by $^1$H NMR (δ 8.2 ppm for nitro protons) .

Q. What strategies resolve contradictions in reported synthetic yields across literature?

Methodological Answer:

• Reproducibility Protocols : Replicate reactions under standardized conditions (e.g., inert atmosphere, controlled humidity).
• Byproduct Analysis : LC-MS identifies undocumented impurities (e.g., oxidation products from methoxy groups), explaining yield discrepancies .

Q. How is the compound’s stability assessed under varying pH and temperature conditions?

Methodological Answer:

• Accelerated Stability Studies : Store samples at pH 2–12 (HCl/NaOH buffers) and 40–60°C for 4 weeks. Monitor degradation via HPLC:
  • Acidic Conditions : Degrades to 3-(3-methoxy-4-methylphenyl)cyclobutan-1-one (50% loss at pH 2, 40°C).
  • Basic Conditions : Stable (<10% loss at pH 12, 25°C) .

Data Contradiction Analysis

Example : Conflicting reports on catalytic hydrogenation efficiency (50% vs. 70% yields) may arise from:

• Catalyst Loading : Higher Pd/C ratios (10% wt) improve yields but risk over-reduction.
• Substrate Purity : Trace moisture in the nitro precursor reduces catalyst activity.

Resolution : Pre-dry substrates with molecular sieves and optimize catalyst loading (5% Pd/C, 2 atm H₂) for reproducible 65% yields .